Cas no 89130-07-4 (Propanoic acid,3,3-dichloro-2-hydroxy-)

• Product Name: Propanoic acid,3,3-dichloro-2-hydroxy-
• CAS No: 89130-07-4
• MF: C₃H₄Cl₂O₃
• MW: 158.968059539795
• CID: 711098
• Update Time: 2024-01-31

Propanoic acid,3,3-dichloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3-dichloro-2-hydroxy-
• 3,3-Dichloro-2-hydroxypropanoic acid
• Propanoic acid, 3,3-dichloro-2-hydroxy-

• Inchi： 1S/C3H4Cl2O3/c4-2(5)1(6)3(7)8/h1-2,6H,(H,7,8)
• InChI Key： WKBBDIFRVGHAFF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)C(Cl)Cl

Computed Properties

• Exact Mass: 157.954
• Monoisotopic Mass: 157.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• PSA: 57.53000
• LogP: 0.23560